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Compound of Interest

2-(Trifluoromethyl)quinoline-4-
Compound Name:
carbaldehyde

Cat. No.: B1310642

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,
synthesis, and characterization of 2-(trifluoromethyl)quinoline-4-carbaldehyde. The
information is intended to support research and development efforts in medicinal chemistry and
materials science, where quinoline derivatives are of significant interest.

Core Physicochemical Properties

2-(Trifluoromethyl)quinoline-4-carbaldehyde is a heterocyclic compound featuring a
quinoline core substituted with a trifluoromethyl group at the 2-position and a carbaldehyde
(formyl) group at the 4-position. The trifluoromethyl group is a key structural motif in medicinal
chemistry, known for enhancing metabolic stability and lipophilicity.[1]

All quantitative data for the compound are summarized in the table below for easy reference
and comparison.
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Property Value Source(s)
CAS Number 78946-17-5 [2][3]
Molecular Formula C11HeF3sNO [2][3]
Molecular Weight 225.17 g/mol [2]
Predicted Boiling Point 288.6 + 35.0 °C [4]
Predicted Density 1.390 + 0.06 g/cm?3 [4]
Predicted pKa -1.82 + 0.50 [4]

N Inert atmosphere (Nitrogen or
Storage Conditions [41[5]
Argon), 2-8°C

Synthesis and Reactivity

The synthesis of 2-(trifluoromethyl)quinoline derivatives often involves multi-step procedures. A
common approach is the cyclization of anilines with trifluoroacetoacetate.[6] The presence of
the aldehyde group at the 4-position makes 2-(trifluoromethyl)quinoline-4-carbaldehyde a
versatile intermediate for further chemical modifications.[7] It can undergo reactions typical of
aldehydes, such as oxidation to a carboxylic acid, reduction to an alcohol, and condensation
reactions with amines to form imines (Schiff bases).[7][8]
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Generalized Synthesis Workflow
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Spectroscopic Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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